Cas no 2361608-41-3 (1-(3R)-3-(1R)-1,2-dihydroxyethylmorpholin-4-ylprop-2-en-1-one)

1-(3R)-3-(1R)-1,2-dihydroxyethylmorpholin-4-ylprop-2-en-1-one structure
2361608-41-3 structure
Product Name:1-(3R)-3-(1R)-1,2-dihydroxyethylmorpholin-4-ylprop-2-en-1-one
CAS No:2361608-41-3
MF:C9H15NO4
MW:201.219702959061
CID:5380092
PubChem ID:139015502
Update Time:2025-07-10

1-(3R)-3-(1R)-1,2-dihydroxyethylmorpholin-4-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[(3R)-3-[(1R)-1,2-Dihydroxyethyl]-4-morpholinyl]-2-propen-1-one
    • 1-(3R)-3-(1R)-1,2-dihydroxyethylmorpholin-4-ylprop-2-en-1-one
    • Inchi: 1S/C9H15NO4/c1-2-9(13)10-3-4-14-6-7(10)8(12)5-11/h2,7-8,11-12H,1,3-6H2/t7-,8+/m1/s1
    • InChI Key: QOAXEBROXCQBFG-SFYZADRCSA-N
    • SMILES: C(N1CCOC[C@@H]1[C@@H](O)CO)(=O)C=C

Experimental Properties

  • Density: 1.241±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 462.5±35.0 °C(Predicted)
  • pka: 14.10±0.20(Predicted)

1-(3R)-3-(1R)-1,2-dihydroxyethylmorpholin-4-ylprop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26574607-0.05g
1-[(3R)-3-[(1R)-1,2-dihydroxyethyl]morpholin-4-yl]prop-2-en-1-one
2361608-41-3 95.0%
0.05g
$246.0 2025-03-20

Additional information on 1-(3R)-3-(1R)-1,2-dihydroxyethylmorpholin-4-ylprop-2-en-1-one

Comprehensive Overview of 1-(3R)-3-(1R)-1,2-dihydroxyethylmorpholin-4-ylprop-2-en-1-one (CAS No. 2361608-41-3)

The compound 1-(3R)-3-(1R)-1,2-dihydroxyethylmorpholin-4-ylprop-2-en-1-one (CAS No. 2361608-41-3) is a chiral morpholine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a morpholin-4-yl core and a dihydroxyethyl side chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for drug design and development.

In recent years, the demand for chiral building blocks like 1-(3R)-3-(1R)-1,2-dihydroxyethylmorpholin-4-ylprop-2-en-1-one has surged, driven by advancements in asymmetric synthesis and targeted drug delivery systems. The compound's prop-2-en-1-one moiety also offers reactivity for further functionalization, enabling the creation of novel derivatives with tailored properties. This aligns with current trends in precision medicine and green chemistry, where efficiency and sustainability are prioritized.

From an analytical perspective, the characterization of CAS No. 2361608-41-3 involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its stereochemistry and purity. These methods are essential for ensuring reproducibility in research, a topic frequently searched by scientists and quality control professionals. The compound's dihydroxyethylmorpholin segment is particularly noteworthy for its potential to enhance solubility and bioavailability in drug formulations.

Another area of interest is the compound's role in enzyme inhibition studies. The morpholin-4-yl group is a common pharmacophore in inhibitors targeting kinases and proteases, which are hot topics in oncology and infectious disease research. Users often search for "morpholine derivatives in drug discovery" or "chiral intermediates for kinase inhibitors," highlighting the relevance of 1-(3R)-3-(1R)-1,2-dihydroxyethylmorpholin-4-ylprop-2-en-1-one in these fields.

Beyond pharmaceuticals, this compound has applications in material science, particularly in the development of smart polymers and biodegradable materials. Its ability to form hydrogen bonds via the dihydroxyethyl group makes it a candidate for designing responsive hydrogels, a trending topic in sustainable technology. Searches like "morpholine-based polymers" or "eco-friendly hydrogel materials" reflect growing public and scientific interest.

In summary, 1-(3R)-3-(1R)-1,2-dihydroxyethylmorpholin-4-ylprop-2-en-1-one (CAS No. 2361608-41-3) is a multifaceted compound with broad applicability. Its chiral nature, functional groups, and compatibility with modern synthetic methods position it as a valuable asset in both academic and industrial settings. As research continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative drug design and sustainable chemistry.

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